Cas no 65430-28-6 (2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-formyl-)

• Product Name: 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-formyl-
• CAS No: 65430-28-6
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 399274
• PubChem ID: 54036949
• Update Time: 2025-04-19

2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-formyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-[4-(dimethylamino)phenyl]-2-formyl-
• 3-[4-(dimethylamino)phenyl]-2-formylprop-2-enenitrile
• DTXSID80708577
• 65430-28-6

• Inchi： 1S/C12H12N2O/c1-14(2)12-5-3-10(4-6-12)7-11(8-13)9-15/h3-7,9H,1-2H3
• InChI Key： OLAQNONIIQDEQO-UHFFFAOYSA-N
• SMILES： O=CC(C#N)=CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų